Cas no 748149-17-9 (2-Pyridineacetamide, N-[6-amino-1-butyl-3-[(2-fluorophenyl)methyl]-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl]-5-[[(5-chloro-1,3-dimethyl-1H-pyrazol-4-)

2-Pyridineacetamide,  N-[6-amino-1-butyl-3-[(2-fluorophenyl)methyl]-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl]-5-[[(5-chloro-1,3-dimethyl-1H-pyrazol-4- structure
748149-17-9 structure
Product Name:2-Pyridineacetamide, N-[6-amino-1-butyl-3-[(2-fluorophenyl)methyl]-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl]-5-[[(5-chloro-1,3-dimethyl-1H-pyrazol-4-
CAS No:748149-17-9
MF:C27H30ClFN8O5S
MW:633.094106197357
CID:561088
Update Time:2023-03-29

2-Pyridineacetamide, N-[6-amino-1-butyl-3-[(2-fluorophenyl)methyl]-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl]-5-[[(5-chloro-1,3-dimethyl-1H-pyrazol-4- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridineacetamide,N-[6-amino-1-butyl-3-[(2-fluorophenyl)methyl]-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl]-5-[[(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]amino]-
    • 2-Pyridineacetamide, N-[6-amino-1-butyl-3-[(2-fluorophenyl)methyl]-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl]-5-[[(5-chloro-1,3-dimethyl-1H-pyrazol-4-
    • 2-Pyridineacetamide, N-[6-amino-1-butyl-3-[(2-fluorophenyl)methyl]-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl]-5-[[(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl]amino]-
    • Inchi: 1S/C27H30ClFN8O5S/c1-4-5-12-36-25(30)22(26(39)37(27(36)40)15-17-8-6-7-9-20(17)29)32-21(38)13-18-10-11-19(14-31-18)34-43(41,42)23-16(2)33-35(3)24(23)28/h6-11,14,34H,4-5,12-13,15,30H2,1-3H3,(H,32,38)
    • InChI Key: SQBGOLLBCLEMDD-UHFFFAOYSA-N
    • SMILES: C1(CC(NC2=C(N)N(CCCC)C(=O)N(CC3=CC=CC=C3F)C2=O)=O)=NC=C(NS(C2=C(Cl)N(C)N=C2C)(=O)=O)C=C1

Computed Properties

  • Exact Mass: 632.173
  • Monoisotopic Mass: 632.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 11
  • Complexity: 1190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 181A^2

2-Pyridineacetamide, N-[6-amino-1-butyl-3-[(2-fluorophenyl)methyl]-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl]-5-[[(5-chloro-1,3-dimethyl-1H-pyrazol-4- Related Literature

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